
Technical Guide: Boc-NH-PEG2-C2-NHS ester
(CAS 2183440-73-3)

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Boc-NH-PEG2-C2-NHS ester

CAS No.: 778648-12-7

Cat. No.: B15543505

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Boc-NH-PEG2-C2-NHS ester, with the CAS number 2183440-73-3, is a heterobifunctional

crosslinker that plays a crucial role in modern bioconjugation and drug discovery, particularly in

the development of Proteolysis Targeting Chimeras (PROTACs). This molecule incorporates

three key chemical features: a Boc-protected amine, a short polyethylene glycol (PEG) spacer,

and an N-hydroxysuccinimide (NHS) ester.

The Boc (tert-butyloxycarbonyl) group serves as a protecting group for a primary amine,

allowing for selective deprotection under acidic conditions. The PEG2 spacer, consisting of two

ethylene glycol units, enhances the solubility and biocompatibility of the molecule and its

conjugates in aqueous media. The NHS ester is a highly reactive functional group that readily

couples with primary amines on proteins, peptides, or other biomolecules to form stable amide

bonds. This combination of features makes Boc-NH-PEG2-C2-NHS ester a versatile tool for

covalently linking molecules of interest. Its primary application lies in the synthesis of
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PROTACs, where it acts as a linker to connect a target protein-binding ligand to an E3 ubiquitin

ligase-recruiting ligand.[1][2]

Physicochemical Properties
The physical and chemical properties of Boc-NH-PEG2-C2-NHS ester are summarized in the

table below. These properties are essential for its handling, storage, and use in experimental

settings.

Property Value Reference(s)

CAS Number 2183440-73-3 [3]

Molecular Formula C₁₆H₂₆N₂O₈ [3]

Molecular Weight 374.39 g/mol [4]

IUPAC Name

2,5-dioxopyrrolidin-1-yl 2,2-

dimethyl-4-oxo-3,8,11-trioxa-5-

azatetradecan-14-oate

[3]

Appearance
White powder, solid, or semi-

solid
[3][5]

Purity Typically ≥95% [3]

Storage Conditions

Store in a freezer at -20°C, in a

dark place under an inert

atmosphere.

[3]

Solubility

Soluble in organic solvents

such as Dimethyl Sulfoxide

(DMSO) and

Dimethylformamide (DMF).

[6]

Applications in Drug Development
PROTAC Linker
The most prominent application of Boc-NH-PEG2-C2-NHS ester is as a linker in the synthesis

of PROTACs.[1][2] PROTACs are novel therapeutic agents that co-opt the cell's natural protein
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degradation machinery to eliminate disease-causing proteins. A PROTAC molecule consists of

three parts: a ligand that binds to the target protein, a ligand that recruits an E3 ubiquitin ligase,

and a linker that connects the two.

The linker's role is critical for the PROTAC's efficacy, influencing its solubility, cell permeability,

and the spatial orientation of the two ligands to facilitate the formation of a stable ternary

complex (Target Protein - PROTAC - E3 Ligase). Boc-NH-PEG2-C2-NHS ester provides a

flexible and hydrophilic linkage, which can be crucial for optimizing the PROTAC's

pharmacological properties.[7]

Below is a diagram illustrating the general mechanism of action for a PROTAC.
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PROTAC Mechanism of Action
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PROTAC Mechanism of Action

Bioconjugation
The NHS ester functionality of Boc-NH-PEG2-C2-NHS ester makes it a valuable reagent for

general bioconjugation. It can be used to attach the Boc-protected amine-PEG moiety to

various biomolecules containing primary amines, such as proteins, antibodies, and peptides.[8]

This process, often referred to as PEGylation, can improve the therapeutic properties of
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biomolecules by increasing their solubility, stability, and circulation half-life, while potentially

reducing their immunogenicity.[8]

Representative Experimental Protocols
Note: The following protocols are representative methodologies for the use of Boc-protected

amine-PEG-NHS esters and may require optimization for specific applications.

Protocol 1: Boc Deprotection
This protocol describes the removal of the Boc protecting group to expose the primary amine,

which can then be used in subsequent conjugation reactions.

Materials:

Boc-NH-PEG2-C2-COOH (the carboxylic acid precursor to the NHS ester) or a similar Boc-

protected amine-PEG compound

Anhydrous Dichloromethane (DCM)

Trifluoroacetic acid (TFA)

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Rotary evaporator

Procedure:

Dissolve the Boc-protected compound in anhydrous DCM (e.g., 10 mg/mL).

Add an equal volume of TFA to the solution.

Stir the reaction mixture at room temperature for 1-2 hours.
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Monitor the deprotection reaction by Thin-Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

Upon completion, remove the solvent and excess TFA under reduced pressure using a rotary

evaporator.

To ensure complete removal of residual TFA, co-evaporate the residue with toluene (3 x 10

mL).

The resulting deprotected amine (as a TFA salt) can be used directly or neutralized by

dissolving the residue in DCM and washing with a saturated sodium bicarbonate solution,

followed by brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

Protocol 2: NHS Ester Conjugation to a Primary Amine
This protocol outlines the general procedure for conjugating the NHS ester to a molecule

containing a primary amine (e.g., a protein or an amine-modified oligonucleotide).

Materials:

Boc-NH-PEG2-C2-NHS ester

Amine-containing molecule (e.g., protein, peptide)

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Reaction Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3-8.5

Purification column (e.g., size-exclusion chromatography column)

Procedure:

Prepare the Amine-Containing Molecule: Dissolve the amine-containing molecule in the

reaction buffer to a desired concentration (e.g., 2-5 mg/mL for a protein).[5] Ensure the buffer

is free of other primary amines (e.g., Tris).

Prepare the NHS Ester Solution: Immediately before use, dissolve the Boc-NH-PEG2-C2-
NHS ester in anhydrous DMSO or DMF to create a stock solution (e.g., 10 mg/mL). The
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NHS ester is moisture-sensitive and will hydrolyze in aqueous solutions.

Conjugation Reaction: Add a 5- to 20-fold molar excess of the NHS ester solution to the

solution of the amine-containing molecule. The optimal ratio should be determined

empirically.

Incubation: Gently mix the reaction and incubate at room temperature for 1-2 hours or at 4°C

overnight. Protect from light if the conjugate is light-sensitive.

Purification: Purify the resulting conjugate to remove unreacted NHS ester and byproducts.

For macromolecules like proteins, size-exclusion chromatography (e.g., a desalting column)

is a common method.

Characterization: Characterize the final conjugate using appropriate analytical techniques,

such as SDS-PAGE, mass spectrometry, or HPLC, to confirm conjugation and assess purity.

The following diagram illustrates a typical workflow for a bioconjugation experiment using an

NHS ester.
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General Bioconjugation Workflow
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General Bioconjugation Workflow

Conclusion
Boc-NH-PEG2-C2-NHS ester is a valuable and versatile chemical tool for researchers in drug

development and chemical biology. Its well-defined structure, combining a protected amine, a

hydrophilic PEG spacer, and an amine-reactive NHS ester, makes it particularly well-suited for

the synthesis of PROTACs and other bioconjugates. Understanding its properties and the

methodologies for its use is key to leveraging its full potential in the creation of novel

therapeutics and research reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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